Cas no 62547-73-3 (3-(4-ethylphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(4-ethylphenyl)-3-hydroxypropanoic acid
• CAS No: 62547-73-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 5854751
• PubChem ID: 12423091
• Update Time: 2025-06-28

3-(4-ethylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-ethyl-β-hydroxy-
• EN300-1851840
• SCHEMBL11760750
• CS-0345529
• 62547-73-3
• AKOS011681491
• Z982132024
• 3-(4-ethylphenyl)-3-hydroxypropanoic acid

• Inchi： 1S/C11H14O3/c1-2-8-3-5-9(6-4-8)10(12)7-11(13)14/h3-6,10,12H,2,7H2,1H3,(H,13,14)
• InChI Key： KUIDSNZQLFUIQH-UHFFFAOYSA-N
• SMILES： C1(C(O)CC(O)=O)=CC=C(CC)C=C1

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Melting Point: 74-75 °C(Solv: benzene (71-43-2); hexane (110-54-3))
• Boiling Point: 357.9±30.0 °C(Predicted)
• pka: 4.29±0.10(Predicted)

Additional information on 3-(4-ethylphenyl)-3-hydroxypropanoic acid

3-(4-Ethylphenyl)-3-hydroxypropanoic Acid (CAS No. 62547-73-3): A Comprehensive Overview

3-(4-Ethylphenyl)-3-hydroxypropanoic acid (CAS No. 62547-73-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hydroxypropanoic acid moiety and 4-ethylphenyl substituent, serves as a key intermediate in the synthesis of various bioactive molecules. Its structural features make it a valuable candidate for applications in drug development, particularly in the design of anti-inflammatory and metabolic disorder therapeutics.

The growing interest in 3-(4-ethylphenyl)-3-hydroxypropanoic acid is driven by its potential role in addressing modern health challenges, such as chronic inflammation and oxidative stress-related diseases. Researchers have explored its derivatives for their ability to modulate enzymatic pathways, including those involved in lipid metabolism and cellular signaling. This aligns with current trends in precision medicine, where targeted molecular interventions are prioritized.

From a chemical perspective, CAS No. 62547-73-3 exhibits notable stability under physiological conditions, making it suitable for further derivatization. Its hydroxypropanoic acid backbone allows for versatile functionalization, enabling the creation of analogs with enhanced bioavailability or selectivity. This adaptability is crucial for optimizing drug candidates, especially in the context of personalized therapeutics and green chemistry initiatives.

In the realm of synthetic chemistry, 3-(4-ethylphenyl)-3-hydroxypropanoic acid is often synthesized via Grignard reactions or reductive amination protocols. These methods highlight the compound's compatibility with scalable production techniques, a factor increasingly important for industrial applications. Moreover, its low toxicity profile and biodegradability align with the global push toward sustainable chemical processes.

Recent studies have also investigated the pharmacokinetic properties of 62547-73-3, with a focus on its absorption and distribution in biological systems. Such data are critical for advancing its use in drug formulation and delivery systems. Additionally, the compound's potential as a flavor enhancer or fragrance precursor has sparked interest in the food and cosmetics industries, further broadening its commercial relevance.

As the scientific community continues to explore 3-(4-ethylphenyl)-3-hydroxypropanoic acid, its interdisciplinary applications underscore its versatility. Whether in medicinal chemistry, material science, or biotechnology, this compound exemplifies the convergence of innovation and practicality. Future research may uncover novel derivatives or mechanisms of action, solidifying its position as a cornerstone in modern chemical research.